Cas no 2248311-67-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate
• CAS No: 2248311-67-1
• MF: C₁₂H₉F₂NO₄
• MW: 269.200970411301
• CID: 6369578
• PubChem ID: 165718560
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate
• EN300-6513246
• 2248311-67-1

• Inchi： 1S/C12H9F2NO4/c13-9(14)5-6-10(16)19-15-11(17)7-3-1-2-4-8(7)12(15)18/h1-4,9H,5-6H2
• InChI Key： DEEIZTNGJNSAPW-UHFFFAOYSA-N
• SMILES： FC(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 269.04996409g/mol
• Monoisotopic Mass: 269.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate

Chemical Compound CAS No 2248311-67-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate

The chemical compound with CAS No 2248311-67-1, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-difluorobutanoate, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile applications and intriguing chemical behavior. Recent studies have highlighted its potential in drug development and advanced material design.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a bicyclic framework with a fused isoindole ring system. The presence of the 4,4-difluorobutanoate group introduces additional electronic and steric effects, making this compound highly reactive under specific conditions. Researchers have explored its role in catalytic processes and its ability to participate in various nucleophilic and electrophilic reactions.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of isoindole derivatives with fluorinated carboxylic acids. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are valuable for pharmacological studies. The fluorinated substituents in the molecule contribute to its high stability and solubility properties, making it suitable for use in aqueous environments.

The application of CAS No 2248311-67 extends beyond traditional organic chemistry. In the pharmaceutical industry, this compound has been investigated as a potential precursor for bioactive molecules targeting specific cellular pathways. Its ability to modulate enzyme activity has been demonstrated in vitro studies, suggesting its potential role in therapeutic interventions.

Moreover, the compound exhibits interesting photophysical properties due to its conjugated π-system. This makes it a promising candidate for applications in optoelectronics and sensor technologies. Recent research has focused on integrating this compound into polymer matrices to enhance material performance under UV light exposure.

In conclusion, the chemical compound CAS No 2248311-67, or 1,3-dioxo-2,3-dihydro-based derivatives like the isoindole butanoate derivative mentioned above, represents a frontier area of research in modern chemistry. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines.